Cas no 41371-14-6 (Cholesterol Butyl Carbonate)
Cholesterol Butyl Carbonate structure
Product Name:Cholesterol Butyl Carbonate
CAS No:41371-14-6
MF:C32H54O3
MW:486.769370555878
MDL:MFCD07776848
CID:926927
PubChem ID:87565800
Update Time:2025-04-19
Cholesterol Butyl Carbonate Chemical and Physical Properties
Names and Identifiers
-
- Cholesterol Butyl Carbonate
- butyl [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
- cholesterol n-butyl carbonate
- Butyl Carbonic Acid Cholesterol Ester
- Cholesterol carbonic acid butyl ester
- Butyl (3beta)-cholest-5-en-3-yl carbonate
- 41371-14-6
- DTXSID80659873
- SCHEMBL4426430
- PHGPOYKRNJWODC-PTHRTHQKSA-N
- AKOS015840352
- CS-0183057
- MFCD07776848
- (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL BUTYL CARBONATE
- butyl (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl carbonate
-
- MDL: MFCD07776848
- Inchi: 1S/C32H54O3/c1-7-8-20-34-30(33)35-25-16-18-31(5)24(21-25)12-13-26-28-15-14-27(23(4)11-9-10-22(2)3)32(28,6)19-17-29(26)31/h12,22-23,25-29H,7-11,13-21H2,1-6H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
- InChI Key: PHGPOYKRNJWODC-PTHRTHQKSA-N
- SMILES: O(C(=O)OCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 486.40700
- Monoisotopic Mass: 486.407
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 10.8
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 561.9±20.0 °C at 760 mmHg
- Flash Point: 142.1±15.9 °C
- Refractive Index: 1.512
- PSA: 35.53000
- LogP: 9.34970
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Cholesterol Butyl Carbonate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
Cholesterol Butyl Carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C868926-1g |
Cholesterol Butyl Carbonate |
41371-14-6 | 95% | 1g |
113.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0718-10g |
Cholesterol Butyl Carbonate |
41371-14-6 | 10g |
¥590.0 | 2022-05-30 | ||
| abcr | AB140106-10 g |
Cholesterol n-butyl carbonate; . |
41371-14-6 | 10 g |
€188.10 | 2023-07-20 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0718-10G |
Cholesterol Butyl Carbonate |
41371-14-6 | >95.0%(HPLC) | 10g |
¥390.00 | 2024-04-16 | |
| Aaron | AR003PK0-1g |
CHOLESTEROL N-BUTYL CARBONATE |
41371-14-6 | 95% | 1g |
$24.00 | 2025-02-10 | |
| A2B Chem LLC | AB71988-2g |
CHOLESTEROL N-BUTYL CARBONATE |
41371-14-6 | >95.0%(HPLC) | 2g |
$92.00 | 2023-12-30 | |
| A2B Chem LLC | AB71988-10g |
CHOLESTEROL N-BUTYL CARBONATE |
41371-14-6 | >95.0%(HPLC) | 10g |
$304.00 | 2024-04-20 | |
| 1PlusChem | 1P003PBO-1g |
CHOLESTEROL N-BUTYL CARBONATE |
41371-14-6 | 95% | 1g |
$34.00 | 2024-05-02 | |
| A2B Chem LLC | AB71988-1g |
CHOLESTEROL N-BUTYL CARBONATE |
41371-14-6 | >95.0%(HPLC) | 1g |
$88.00 | 2024-04-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0718-10g |
Cholesterol Butyl Carbonate |
41371-14-6 | 10g |
¥590.0 | 2023-09-02 |
Cholesterol Butyl Carbonate Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
41371-14-6 (Cholesterol Butyl Carbonate) Related Products
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